Cas no 60037-39-0 (GL3)

• Product Name: GL3
• CAS No: 60037-39-0
• MF: C₄₈H₆₄O₂₇
• MW: 1073.00557804108
• CID: 1998851
• Update Time: 2025-04-21

GL3 Chemical and Physical Properties

Names and Identifiers

• GI3
• Gl-3
• Gl3
• secoiridoid glucoside GL3
• GL3

• Inchi： 1S/C48H64O27/c1-5-22-24(26(42(62)64-3)17-68-44(22)74-47-40(60)36(56)33(53)28(15-49)71-47)13-31(51)67-19-30-35(55)38(58)39(59)46(73-30)66-12-11-20-7-9-21(10-8-20)70-32(52)14-25-23(6-2)45(69-18-27(25)43(63)65-4)75-48-41(61)37(57)34(54)29(16-50)72-48/h5-10,17-18,24-25,28-30,33-41,44-50,53-61H,11-16,19H2,1-4H3/b22-5+,23-6+/t24-,25-,28+,29+,30+,33+,34+,35+,36-,37-,38-,39+,40+,41+,44-,45-,46+,47-,48-/m0/s1
• InChI Key： SMSRUMQQXKEQCV-NKRYKJGSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@H]1/C(=C/C)/[C@@H](C(C(=O)OC)=CO1)CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OCCC2C=CC(=CC=2)OC(C[C@@H]2C(C(=O)OC)=CO[C@H](/C/2=C/C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=O)O1)O)O)O

Computed Properties

• Exact Mass: 1072.36349676 g/mol
• Monoisotopic Mass: 1072.36349676 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 75
• Rotatable Bond Count: 23
• Complexity: 2050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1073.0
• XLogP3: -3.9
• Topological Polar Surface Area: 402Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Iridoids